Cas no 14114-01-3 (cyclobutyl(cyclopropyl)methanone)

• Product Name: cyclobutyl(cyclopropyl)methanone
• CAS No: 14114-01-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD21117570
• CID: 1304173
• PubChem ID: 64982000
• Update Time: 2025-10-24

cyclobutyl(cyclopropyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclobutylcyclopropyl-
• cyclobutyl(cyclopropyl)methanone
• AKOS014312457
• 14114-01-3
• EN300-250106
• SCHEMBL6140838
• CHEMBL4562434
• CS-0242487

• MDL： MFCD21117570
• Inchi： 1S/C8H12O/c9-8(7-4-5-7)6-2-1-3-6/h6-7H,1-5H2
• InChI Key： FZJDDPBUCXPYOK-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)C1CC1

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on cyclobutyl(cyclopropyl)methanone

Comprehensive Analysis of Cyclobutyl(cyclopropyl)methanone (CAS No. 14114-01-3): Properties, Applications, and Industry Trends

In the realm of organic chemistry, cyclobutyl(cyclopropyl)methanone (CAS No. 14114-01-3) stands out as a structurally intriguing and functionally versatile compound. This ketone derivative, characterized by its unique cyclobutyl and cyclopropyl moieties, has garnered significant attention from researchers and industrial chemists alike. Its molecular framework, combining strained ring systems, offers a fascinating case study in steric effects and reactivity patterns. The compound's CAS registry number 14114-01-3 serves as a crucial identifier in chemical databases, ensuring precise tracking across scientific literature and commercial applications.

The synthesis of cyclobutyl(cyclopropyl)methanone typically involves advanced organic transformations, often employing transition metal catalysis or photochemical methods to construct its challenging ring systems. Recent advancements in C-H activation techniques have opened new pathways for its production, aligning with the pharmaceutical industry's growing demand for sustainable synthesis methods. These developments respond directly to current market trends emphasizing green chemistry principles and atom economy in fine chemical production.

From a structural perspective, the compound's cyclopropyl-ketone functionality presents interesting electronic properties that influence its behavior in various chemical environments. The angle strain in both the cyclobutyl and cyclopropyl rings contributes to enhanced reactivity at the carbonyl center, making it a valuable intermediate in complex molecule assembly. This characteristic has led to its exploration in medicinal chemistry, where such strained systems often exhibit improved bioavailability and target binding affinity.

In pharmaceutical research, cyclobutyl(cyclopropyl)methanone derivatives have shown promise as bioisosteres for conventional aromatic rings, addressing the industry's need for three-dimensional molecular complexity in drug design. The compound's scaffold appears in several patent applications related to CNS-targeting therapeutics and enzyme inhibitors, reflecting the growing importance of sp3-rich architectures in modern drug discovery. These applications align with current pharmaceutical trends favoring fragment-based drug design and property-driven optimization strategies.

The material science sector has also recognized the potential of 14114-01-3 as a building block for specialty polymers. Its rigid, multi-cyclic structure can impart desirable mechanical properties to polymeric materials, particularly in applications requiring high thermal stability or precise spatial organization. Recent studies have explored its incorporation into advanced composite materials, where its unique geometry may contribute to improved performance characteristics.

Analytical characterization of cyclobutyl(cyclopropyl)methanone presents specific challenges and opportunities. Modern spectroscopic techniques, particularly NMR and mass spectrometry, must account for the compound's unusual bond angles and resulting electronic environment. The carbonyl stretching frequency in infrared spectroscopy, for instance, appears at notably higher wavenumbers compared to less strained ketones, providing a distinctive fingerprint for quality control purposes.

From a commercial availability standpoint, CAS 14114-01-3 remains a specialty chemical with limited but growing production capacity. Suppliers typically offer it in research quantities, with purity specifications often exceeding 98% for most synthetic applications. The compound's pricing reflects its status as a high-value intermediate, with costs influenced by factors such as synthetic route complexity and scale-up challenges associated with its strained ring systems.

Regulatory considerations for cyclobutyl(cyclopropyl)methanone currently focus on standard chemical handling protocols, with no significant restrictions reported in major markets. However, researchers should remain attentive to evolving chemical safety regulations, particularly those concerning laboratory best practices for handling reactive ketone compounds. Proper personal protective equipment and ventilation systems remain essential when working with this material in any capacity.

The future outlook for 14114-01-3 appears promising, with potential expansions into catalysis and materials science applications complementing its established roles in pharmaceutical research. As synthetic methodologies continue to advance, particularly in stereoselective synthesis and flow chemistry, the accessibility and utility of this compound will likely increase. Its unique structural features position it well to address current challenges in molecular design across multiple scientific disciplines.

For researchers considering cyclobutyl(cyclopropyl)methanone in their work, several practical considerations merit attention. Storage typically recommends inert atmosphere conditions at reduced temperatures to maintain stability, while handling benefits from anhydrous conditions to prevent potential degradation. The compound's reactivity profile suggests compatibility with many common organic solvents, though preliminary compatibility testing remains advisable for novel applications.

In conclusion, cyclobutyl(cyclopropyl)methanone (CAS No. 14114-01-3) represents a compelling case study in the intersection of structural complexity and functional utility in organic chemistry. Its growing presence in patent literature and research publications underscores its relevance to contemporary challenges in molecular design and chemical synthesis. As scientific understanding of strained ring systems continues to deepen, this compound will likely find expanded roles in addressing pressing needs across the chemical sciences spectrum.